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Introduction
The study of human mitochondrial DNA (mtDNA) polymorphisms is crucial for a wide range of

disciplines, including population genetics, forensics, and the investigation of mitochondrial

diseases. Historically, the Human Mitochondrial Genome Database (mtDB) was a key resource

for researchers, providing a comprehensive collection of complete human mitochondrial

genomes and a list of known polymorphisms.[1][2] Although mtDB is no longer actively

maintained, its role has been superseded by more extensive and continuously updated

databases.

This application note provides a detailed protocol for searching for specific polymorphisms in

human mtDNA using MITOMAP, a comprehensive and widely used database of human

mitochondrial DNA variation.[3][4][5] This guide will detail the use of MITOMAP's search

functionalities to identify and analyze specific mitochondrial variants.
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MITOMAP is a curated database that collates information on human mitochondrial DNA

polymorphisms and their associations with disease.[4][6] It is an essential tool for researchers

and clinicians, offering a vast collection of data on mtDNA sequence variants, including single

nucleotide polymorphisms (SNPs), insertions, and deletions.[6] The database is regularly

updated with information from published literature and GenBank, ensuring its content remains

current.[7]

Quantitative Data Summary
The data presented in MITOMAP is extensive and continuously growing. The following table

summarizes the database content as of July 2025, providing a snapshot of the wealth of

information available to researchers.[7]

Data Category Count

Full-Length (FL) GenBank Sequences 62,556

Control Region (CR) GenBank Sequences 81,778

Single Nucleotide Variants (SNVs) 19,892

Protocol: Searching for Polymorphisms in
MITOMAP
MITOMAP offers several methods for querying its database to find specific polymorphisms. The

primary tool for this purpose is the "Allele Search" function.[8][9] This protocol outlines the step-

by-step process for using this feature.

Experimental Protocol: Allele Search
Navigate to the MITOMAP Website: Open a web browser and go to the MITOMAP

homepage.

Locate the Allele Search Tool: On the main page, under the "MITOMAP Quick Reference &

Tools" section, click on the "Allele Search" link.[7] This will direct you to the search interface.
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Enter Search a Query: The search interface allows you to search for polymorphisms in

several ways:

By a single nucleotide position: Enter a single base position (from 1 to 16569) into the

"Start" box.[8][9][10]

By a range of nucleotide positions: Enter the starting position in the "Start" box and the

ending position in the "End" box. The maximum range for a single query is 101 base pairs.

[8][9][11]

By specific variant: You can also enter the variant in standard nomenclature (e.g.,

m.11778G>A) into the search box.[10]

Submit the Query: Click the "Submit" button to execute the search.

Interpret the Search Results: The results are presented in a table with the following columns:

Position: The nucleotide position of the polymorphism in the mitochondrial genome, based

on the revised Cambridge Reference Sequence (rCRS).

Nucleotide Change: The specific base change observed at that position.

Locus: The gene or region where the polymorphism is located.

Codon: The codon number if the polymorphism is in a protein-coding gene.

AA Change: The resulting amino acid change, if any.

GB Freq FL: The frequency of the variant in the set of full-length GenBank sequences.

GB Freq CR: The frequency of the variant in the set of control region GenBank

sequences.

References: Links to PubMed citations for publications that report the polymorphism.
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To better illustrate the processes and data relationships involved in searching for mitochondrial

polymorphisms, the following diagrams are provided.

Workflow for Searching Polymorphisms in MITOMAP
The following diagram outlines the step-by-step workflow for a researcher searching for a

specific polymorphism using the MITOMAP database.
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Caption: Workflow for querying polymorphisms in MITOMAP.

Logical Relationships of a Mitochondrial Variant in
MITOMAP
This diagram illustrates the interconnectedness of a mitochondrial polymorphism with other key

data points within the MITOMAP database.
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Caption: Data relationships for a variant in MITOMAP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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